4-Ethoxy-3-fluorobenzonitrile

• IUPAC Name: 4-ethoxy-3-fluorobenzonitrile
• InChI: InChI=1S/C9H8FNO/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-5H,2H2,1H3
• InChI Key: KLPLJKKEZVSCEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C#N)F
• Molecular Formula: C9H8FNO
• DSSTOX Substance ID: DTXSID40656267
• Molecular Weight: 165.16 g/mol
• CAS No.: 1156079-46-7

Description

4-Ethoxy-3-fluorobenzonitrile is a chemical compound with the CAS Number: 1156079-46-7. It has a molecular weight of 165.17 and its IUPAC name is this compound. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8FNO/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-5H,2H2,1H3. This code represents the molecular structure of the compound. Unfortunately, a detailed analysis of the molecular structure is not available in the search results.

Physical and Chemical Properties Analysis

This compound is a powder that is stored at room temperature. More specific physical and chemical properties like melting point, boiling point, density, etc., are not provided in the search results.

Scientific Research Applications

• Structural and Electronic Properties Analysis : A study by da Silva, M. R., Monte, M., Rocha, I. M., & Cimas, A. (2012) examined the energetic and structural properties of various fluoro-benzonitrile isomers, including 3-fluorobenzonitrile. They focused on understanding the standard molar enthalpies of formation, vapor pressures, and electronic properties, using high-temperature Calvet microcalorimetry and UV-vis spectroscopy (da Silva et al., 2012).

• Radiofluorination for Radiopharmaceuticals : Zlatopolskiy, B., Kandler, R., Kobus, D., Mottaghy, F., & Neumaier, B. (2012) explored the potential of 4-fluorobenzonitrile oxide in radiofluorination, highlighting its rapid reaction with alkenes and alkynes under mild conditions. This application is significant for the preparation of radiopharmaceuticals and biopolymers (Zlatopolskiy et al., 2012).

• Arylation of Fluorinated Benzonitriles : Peshkov, R. Y., Wang, C., Panteleeva, E., Rybalova, T., & Tretyakov, E. (2019) demonstrated the phenylation of fluorobenzonitriles using benzonitrile radical anions. This research offers insights into the novel reactivity of radical anions and prospects for developing new approaches to fluorinated cyanobisarenes (Peshkov et al., 2019).

• Multiphoton Ionization and Mass Spectroscopy : Zhao, Y., Jin, Y.-J., Hao, J., Yang, Y., Li, C.-Y., & Jia, S. (2018) focused on the vibrational features of 4-fluorobenzonitrile using resonance-enhanced multiphoton ionization and mass-analyzed threshold ionization spectroscopy. This study aids in understanding the substitution effect of fluorine atoms and cyano groups on transition energy (Zhao et al., 2018).

• Actinide-Mediated Coupling : Schelter, E., Morris, D. E., Scott, B., & Kiplinger, J. L. (2007) reported the creation of an eight-membered thorium(IV) tetraazamacrocycle using metal-mediated coupling of 4-fluorobenzonitrile. This research highlights potential applications in inorganic and actinide chemistry (Schelter et al., 2007).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. These codes indicate various hazards such as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation. Safety precautions include avoiding breathing its dust/fume/gas/mist/vapors/spray and using it only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It is known that benzylic compounds, such as 4-ethoxy-3-fluorobenzonitrile, often interact with various enzymes and receptors in the body, which can lead to a variety of biological effects .

Mode of Action

The mode of action of this compound involves its interaction with its targets. It is known that benzylic compounds can undergo various types of reactions, including free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It is known that benzylic compounds can participate in various biochemical pathways, leading to a variety of downstream effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound . These factors can include the pH of the environment, the presence of other compounds, and the temperature.

Biochemical Analysis

Biochemical Properties

4-Ethoxy-3-fluorobenzonitrile plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The nature of these interactions can vary, including enzyme inhibition or activation, binding interactions, and changes in gene expression. For instance, it has been observed that this compound can interact with enzymes involved in metabolic pathways, affecting their activity and function .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can alter the expression of specific genes, leading to changes in cellular metabolism and function. Additionally, it can affect cell signaling pathways, which are crucial for maintaining cellular homeostasis and function.

Molecular Mechanism

The molecular mechanism of this compound involves several biochemical interactions. It exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. For instance, this compound can bind to specific enzymes, altering their activity and leading to changes in metabolic pathways . Additionally, it can influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical properties and effects . Long-term exposure to this compound can also result in significant changes in cellular function, including alterations in gene expression and metabolic pathways .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At low doses, it may have minimal effects, while at higher doses, it can cause significant changes in cellular function and metabolism. For instance, high doses of this compound can lead to toxic or adverse effects, including cell death and disruption of metabolic pathways . Threshold effects have also been observed, where specific dosages are required to elicit a particular response .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, affecting metabolic flux and metabolite levels. For example, it can influence the activity of enzymes involved in the breakdown and synthesis of specific metabolites, leading to changes in metabolic pathways . Additionally, this compound can affect the levels of specific metabolites, altering cellular metabolism and function .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are crucial for its biochemical effects. It interacts with various transporters and binding proteins, affecting its localization and accumulation. For instance, this compound can be transported into cells via specific transporters, where it accumulates and exerts its biochemical effects . Additionally, it can bind to specific proteins, influencing its distribution within cells and tissues .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, this compound can be localized to the mitochondria, where it influences mitochondrial function and metabolism . Additionally, it can be targeted to other organelles, such as the endoplasmic reticulum or nucleus, affecting their function and activity .